
Chemical Identity and Mechanistic Hazard
Profile

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Einecs 234-095-7

CAS No.: 10532-56-6

Cat. No.: B12687881

Get Quote

To design an effective disposal strategy, we must first understand the causality behind the

compound's hazards. Flurenol-dimethylammonium consists of a lipophilic fluorene ring system

paired with a dimethylamine salt.

Environmental Persistence: The polycyclic fluorene backbone is highly recalcitrant to rapid

microbial degradation . Standard biological wastewater treatment facilities cannot effectively

mineralize it.

Aquatic Mobility and Toxicity: The dimethylamine salt formulation significantly increases the

molecule's aqueous solubility compared to its free acid form. While this facilitates plant

uptake in agricultural applications, it also means the compound is highly mobile in aqueous

waste streams. If released into the water table, it readily crosses the cellular membranes of

aquatic invertebrates (e.g., Daphnia) and fish, disrupting endocrine functions and causing

long-term ecological damage .

Human Health: The compound is a known skin, eye, and respiratory irritant (H315, H319,

H335).
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Quantitative Data Summary
Property Value / Description

EINECS Number 234-095-7

CAS Registry Number 10532-56-6

Chemical Name
9-hydroxy-9H-fluorene-9-carboxylic acid,

compound with dimethylamine (1:1)

Molecular Formula C₁₆H₁₇NO₃

Molecular Weight 271.31 g/mol

GHS Hazard Statements H315, H319, H335, H411, H412, H413

Disposal Mechanism Complete thermal mineralization (>900°C)

Pre-Disposal Safety & Spill Containment Protocol
Before initiating any disposal workflow, establish a self-validating safety perimeter. The goal is

to prevent aerosolization of powders and the aqueous spread of liquids.

PPE Verification: Personnel must don nitrile gloves (double-gloving is recommended due to

the compound's skin irritation potential), splash-proof safety goggles, and a fluid-resistant lab

coat. If handling dry powders, an N95 or P100 particulate respirator is mandatory to prevent

inhalation of irritating dust.

Spill Containment (Dry): If the powder form is spilled, do not use water. Water will solubilize

the salt and spread the aquatic toxicant. Instead, gently sweep the powder using a damp,

inert absorbent pad to prevent aerosolization.

Spill Containment (Liquid): For aqueous solutions, surround the spill with an inert chemical

absorbent (e.g., vermiculite or diatomaceous earth).

Decontamination: Wash the affected surface with a basic detergent solution. The surfactants

will lift the fluorene derivatives more effectively than water alone.

Step-by-Step Disposal Methodologies
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Because biological degradation is ineffective for this compound, high-temperature incineration

is the only scientifically sound method for destruction . Incineration provides the activation

energy required to break the aromatic carbon-carbon bonds, fully mineralizing the compound

into CO₂, H₂O, and NOₓ (which is subsequently captured by the facility's emission scrubbers).

Protocol A: Solid Waste (Powders, Contaminated PPE,
Empty Containers)

Collection: Gather all solid waste containing EINECS 234-095-7 into a high-density

polyethylene (HDPE) hazardous waste bin lined with a heavy-duty, tear-resistant plastic bag.

Chemical Segregation: Strictly isolate this waste from strong oxidizing agents. The

dimethylamine component can react exothermically if mixed with concentrated oxidizers.

Labeling: Affix a compliant hazardous waste label clearly stating: "Hazardous Waste - Toxic

to Aquatic Life. Contains Flurenol-dimethylammonium (EINECS 234-095-7)."

Logistical Routing: Transfer the sealed containers to a certified hazardous waste vendor

specifically contracted for high-temperature rotary kiln incineration (minimum 900°C).

Protocol B: Aqueous and Solvent Waste (Rinsates,
Mother Liquors)

Primary Containment: Collect all liquid waste in a chemically compatible, sealable carboy

(PTFE or HDPE are preferred to prevent leaching).

System Validation (pH Monitoring): Test the pH of the waste solution using indicator strips or

a calibrated probe. Adjust and maintain the pH between 7.0 and 9.0.Causality: Maintaining a

neutral to slightly alkaline environment ensures the dimethylamine salt remains stable. If the

solution becomes highly acidic, the free fluorene-9-carboxylic acid may precipitate out of the

solution, creating stubborn, highly concentrated sludge at the bottom of the carboy that

complicates downstream pumping and incineration.

Secondary Containment: Place the sealed carboy in a secondary containment tray capable

of holding 110% of the carboy's volume to capture any potential leaks.
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Logistical Routing: Manifest the carboy as "Aqueous Hazardous Waste - Environmentally

Toxic" and route to a licensed facility for liquid injection incineration.

Disposal Workflow Visualization

Waste Containing
EINECS 234-095-7

Determine Waste State

Solid Waste
(Powder/Contaminated PPE)

Aqueous/Solvent Waste
(Rinsates/Solutions)

Seal in heavy-duty
HDPE containers

Store in chemically compatible
carboys (e.g., PTFE/HDPE)

Label: Hazardous Waste
Aquatic Toxicant (H411/H412)

High-Temperature Incineration
(>900°C) via Certified Vendor

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12687881/docs?utm_src=pdf-body-img#chemical-identity-and-mechanistic-hazard-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12687881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig 1. Decision matrix and disposal workflow for EINECS 234-095-7 waste streams.

Regulatory Compliance and Documentation
Under EPA/RCRA guidelines (and equivalent international frameworks such as the EU Waste

Framework Directive), agrochemical wastes must be tracked from cradle to grave. Ensure that

a complete hazardous waste manifest is generated upon transferring the material to your waste

broker. You are required to retain the Certificate of Destruction (CoD) from the incineration

facility as permanent proof of regulatory compliance and environmental stewardship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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